Cas no 13239-25-3 (1,3-Benzenedicarbonyl dichloride, 5-(1,1-dimethylethyl)-)

• Product Name: 1,3-Benzenedicarbonyl dichloride, 5-(1,1-dimethylethyl)-
• CAS No: 13239-25-3
• MF: C₁₂H₁₂Cl₂O₂
• MW: 259.128481864929
• CID: 1230721
• PubChem ID: 11230680
• Update Time: 2025-04-20

1,3-Benzenedicarbonyl dichloride, 5-(1,1-dimethylethyl)- Chemical and Physical Properties

Names and Identifiers

• 1,3-Benzenedicarbonyl dichloride, 5-(1,1-dimethylethyl)-
• 5-tert-butylbenzene-1,3-dicarbonyl chloride
• SCHEMBL271349
• 5-tertbutyl isophthaloyl dichloride
• 13239-25-3
• DTXSID60459515

• Inchi： 1S/C12H12Cl2O2/c1-12(2,3)9-5-7(10(13)15)4-8(6-9)11(14)16/h4-6H,1-3H3
• InChI Key： PEZDGINXZHEJFN-UHFFFAOYSA-N
• SMILES： ClC(C1C=C(C(=O)Cl)C=C(C=1)C(C)(C)C)=O

Computed Properties

• Exact Mass: 304.00932
• Monoisotopic Mass: 258.0214350g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 272
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 34.1Ų

Experimental Properties

• PSA: 34.14